Cas no 1339726-25-8 (4-methyl-N-(5-methylhexan-2-yl)pyridin-3-amine)

• Product Name: 4-methyl-N-(5-methylhexan-2-yl)pyridin-3-amine
• CAS No: 1339726-25-8
• MF: C₁₃H₂₂N₂
• MW: 206.327183246613
• CID: 5207869
• PubChem ID: 63329363
• Update Time: 2026-03-06

4-methyl-N-(5-methylhexan-2-yl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-(5-methylhexan-2-yl)pyridin-3-amine

• Inchi： 1S/C13H22N2/c1-10(2)5-6-12(4)15-13-9-14-8-7-11(13)3/h7-10,12,15H,5-6H2,1-4H3
• InChI Key： YIEOIQZVNJAEJE-UHFFFAOYSA-N
• SMILES： N(C1C=NC=CC=1C)C(C)CCC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 168
• XLogP3: 3.7
• Topological Polar Surface Area: 24.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 4-methyl-N-(5-methylhexan-2-yl)pyridin-3-amine

Introduction to 4-methyl-N-(5-methylhexan-2-yl)pyridin-3-amine (CAS No. 1339726-25-8)

4-methyl-N-(5-methylhexan-2-yl)pyridin-3-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1339726-25-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine amine class, characterized by a pyridine ring substituted with various alkyl groups, which contribute to its unique chemical properties and potential biological activities. The presence of both a methyl group at the 4-position of the pyridine ring and a longer alkyl chain at the 3-position via an amine linkage introduces specific steric and electronic effects that make this molecule of considerable interest for further exploration.

The structural features of 4-methyl-N-(5-methylhexan-2-yl)pyridin-3-amine are particularly noteworthy. The pyridine core is a common motif in many bioactive molecules, often serving as a scaffold for interactions with biological targets such as enzymes and receptors. The substitution pattern, including the methyl group at the 4-position and the 5-methylhexan-2-yl side chain attached via an amine group at the 3-position, creates a molecule with distinct physicochemical properties. These properties, such as solubility, lipophilicity, and metabolic stability, are critical factors in determining its suitability for pharmaceutical applications.

In recent years, there has been growing interest in developing novel compounds based on modified pyridine derivatives due to their demonstrated efficacy in various therapeutic areas. Pyridine amines, in particular, have shown promise as intermediates or lead compounds in drug discovery programs targeting neurological disorders, infectious diseases, and cancer. The specific arrangement of substituents in 4-methyl-N-(5-methylhexan-2-yl)pyridin-3-amine may confer unique pharmacological profiles, making it a valuable candidate for further investigation.

One of the most compelling aspects of this compound is its potential role as a building block for more complex molecules. In drug design, simpler molecules like this one can be modified or combined with other structures to enhance potency, selectivity, and pharmacokinetic properties. The flexibility offered by the 5-methylhexan-2-yl side chain allows for diverse chemical modifications, enabling chemists to explore a wide range of structural variations. This adaptability is particularly important in early-stage drug discovery, where the goal is to identify compounds with optimal characteristics before proceeding to more detailed optimization.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of such compounds for potential biological activity. By leveraging these tools, researchers can predict how 4-methyl-N-(5-methylhexan-2-yl)pyridin-3-amine might interact with target proteins or enzymes. For instance, molecular docking studies can help identify key binding pockets and assess the compound's affinity for specific biological targets. Such virtual screening methods have become indispensable in modern drug discovery pipelines, allowing for the efficient prioritization of candidates like this one for experimental validation.

The synthesis of 4-methyl-N-(5-methylhexan-2-yl)pyridin-3-amine presents its own set of challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in improving the efficiency and scalability of producing such molecules. Techniques such as cross-coupling reactions, nucleophilic substitutions, and automated synthesis platforms have enabled chemists to construct intricate structures with greater precision and fewer steps than traditional methods. These advancements not only reduce costs but also allow for more rapid iteration during lead optimization.

In addition to its synthetic appeal, 4-methyl-N-(5-methylhexan-2-yl)pyridin-3-amine holds potential applications beyond traditional pharmaceuticals. For example, it could serve as a precursor in the synthesis of agrochemicals or specialty chemicals where similar structural motifs are desired. The versatility of its core pyridine framework makes it a versatile starting point for numerous chemical transformations.

The biological evaluation of 4-methyl-N-(5-methylhexan-2-yl)pyridin-3-amine is currently an area of active research. Preliminary studies may have explored its interactions with enzymes or receptors relevant to specific diseases. While detailed results from clinical trials or extensive preclinical studies may not yet be available, the compound's unique structure suggests it could exhibit novel mechanisms of action. Further investigation into its pharmacological profile would be necessary to fully understand its therapeutic potential.

As research continues to uncover new applications for pyridine derivatives, compounds like 4-methyl-N-(5-methylhexan-2-yl)pyridin-3-am ine are likely to play an increasingly important role in drug development pipelines. The combination of computational tools, advanced synthetic methods, and growing knowledge of biological targets ensures that molecules with structures similar to this one will remain at the forefront of medicinal chemistry innovation.

The future prospects for 4-methyl-N-(5-methylhexan -2 -yl)py ridin -3 -ami ne are promising given its structural features and potential applications. Continued research into its biological activity will be crucial in determining whether it transitions from a laboratory curiosity to a viable candidate for further development. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in realizing this potential fully.